BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Applications of
Pyridine-2-Sulfonic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: pyridine-2-sulfonic acid

Cat. No.: B081542

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridine-2-sulfonic acid is a heterocyclic compound that serves as a versatile reagent and
building block in organic synthesis.[1] Its utility is particularly notable in the pharmaceutical
industry, where the pyridine moiety is a common feature in many approved drugs. This
technical guide provides a comprehensive overview of the commercial availability of pyridine-
2-sulfonic acid, its key properties, relevant experimental protocols, and its role in the synthesis
of pharmacologically active compounds.

Commercial Avalilability

Pyridine-2-sulfonic acid is readily available from a variety of chemical suppliers in various
purities and quantities. The product is typically sold as a white to light yellow or brown
crystalline solid.[2][3] Below is a summary of representative commercial offerings.
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. . Available
Supplier Purity . CAS Number
Quantities

Sigma-Aldrich 97% Custom 15103-48-7
Santa Cruz

) 98% Custom 15103-48-7[1][4]
Biotechnology
TCI Chemicals >98.0% (HPLC) 59,25¢ 15103-48-7[3]
Thermo Scientific 97% 59 15103-48-7[5]
Simson Pharma ) )

o High Quality Custom 15103-48-7
Limited
Lab Pro Inc. Min. 98.0% (HPLC) 25¢ 15103-48-7[6]
BLD Pharm Custom Custom 15103-48-7
Chem-Impex

>98% 59,259,100¢g 15103-48-7

International

Note: Pricing and availability are subject to change. Please consult the respective supplier's
website for the most current information.

Physicochemical Properties

A summary of the key physical and chemical properties of pyridine-2-sulfonic acid is provided
below.
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Property Value Reference

CAS Number 15103-48-7 [LI[21031[41[5]

Molecular Formula CsHsNOsS [1112][41[5]

Molecular Weight 159.16 g/mol [1112]14]
White to light yellow/brown

Appearance [2][3]
powder or crystal

_ _ 210-212 °C, 244-249 °C, 252
Melting Point oc [21[7]
- Soluble in water, alcohols, and
Solubility [2][8]

phenolic solvents.

Storage Conditions

Room temperature, in a cool,

dark, and dry place under an

inert atmosphere. Hygroscopic.

[3][6]

Safety and Handling

Pyridine-2-sulfonic acid is classified as a corrosive substance that can cause severe skin

burns and eye damage.[3][9] It may also be corrosive to metals.[3][9]

GHS ) Hazard Precautionary
Hazard Class . Signal Word
Pictogram Statements Statements
P260, P280,
P301+P330+P33
H290: May be 1
corrosive to ’
P303+P361+P35
metals. H314:
Corrosive GHSO05 Danger 3,
Causes severe
_ P304+P340+P31
skin burns and 0
eye damage. ’
P305+P351+P33
8
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Appropriate personal protective equipment (PPE), including gloves, eye protection, and a face
shield, should be worn when handling this compound.[3] It should be stored in a corrosive-
resistant container.[3]

Role in Drug Development and Organic Synthesis

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-
approved drugs.[10] Pyridine-containing compounds are integral to a wide range of therapeutic
areas, including anticancer and central nervous system (CNS) treatments.[10] The pyridine
motif can enhance a drug's metabolic stability, potency, and binding affinity through various
interactions like hydrogen bonding and mt—t stacking.[10]

Pyridine-2-sulfonic acid and its derivatives are valuable intermediates in the synthesis of
these complex pharmaceutical agents.[2] They are particularly useful for creating pyridine-
containing sulfonamides, a common functional group in pharmacologically active molecules.
[11] The use of stable pyridine-2-sulfonate esters provides an effective alternative to the often-
unstable pyridine-2-sulfonyl chlorides for the synthesis of these important compounds.[11]

Synthesis of
Pyridine Sulfonamides

. o Versatile Reagent in — Active Pharmaceutical
padiezsticiicac Organic Synthesis \ Ingredients (APIs)
Building Block for
Other Heterocycles

Click to download full resolution via product page
Caption: Logical relationship of Pyridine-2-Sulfonic Acid in synthesis.

Experimental Protocols

The following are examples of experimental protocols utilizing pyridine-2-sulfonate derivatives
for the synthesis of medicinally relevant compounds.

Protocol 1: General Synthesis of N-(pyridin-2-
yl)benzenesulfonamide
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This protocol describes a direct method for the sulfonylation of an aminopyridine.[11]
e Dissolution: Dissolve 2-aminopyridine (10 mmol) in pyridine in a round-bottom flask.
e Cooling: Place the flask in an ice bath to cool the solution.

o Addition of Reagent: Slowly add a solution of benzenesulfonyl chloride (12 mmol) to the
cooled pyridine solution.

o Reaction: Stir the mixture at room temperature for 1 hour.

o Precipitation: Add ice water to the reaction mixture and stir vigorously to precipitate the solid
product.

« |solation: Collect the crude N-(pyridin-2-yl)benzenesulfonamide product by filtration.[11]

Caption: Experimental workflow for sulfonamide synthesis.

Protocol 2: Synthesis via Stable 2,4,6-Trichlorophenyl
Pyridine-2-sulfonate Intermediate

This two-step method provides an alternative route that avoids the potential instability of
sulfonyl chlorides.[11]

Step A: Preparation of the Intermediate

» Prepare Organozinc Reagent: Prepare 2-pyridylzinc bromide from 2-bromopyridine, n-BulLi,
and ZnClz in an appropriate solvent under an inert atmosphere.

e Reaction: Add 2,4,6-trichlorophenyl chlorosulfate (TCPC) to the organozinc reagent.

o Work-up and Isolation: After the reaction is complete, quench the reaction and use standard
extraction and purification techniques (e.g., column chromatography) to isolate the 2,4,6-
trichlorophenyl pyridine-2-sulfonate product.[11]

Step B: Reaction with Amine
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e Reaction Setup: In a suitable pressure vessel, combine the 2,4,6-trichlorophenyl pyridine-2-
sulfonate intermediate with the desired amine.

e Heating: Heat the mixture to the required temperature for a specified time.

« |solation and Purification: After cooling, the product sulfonamide can be isolated and purified
using standard techniques such as chromatography.[11]

Conclusion

Pyridine-2-sulfonic acid is a commercially accessible and important chemical for the
synthesis of complex organic molecules, particularly within the field of drug discovery and
development. Its utility as a precursor to pyridine sulfonamides and other heterocyclic systems
makes it a valuable tool for medicinal chemists. The availability of detailed synthetic protocols
and a clear understanding of its properties and handling requirements facilitate its effective use
in the research and development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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